Cas no 112921-72-9 (5-Isoxazolecarboxylic acid, 3-(3,4-dimethylphenyl)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(3,4-dimethylphenyl)-
• CAS No: 112921-72-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3621817
• PubChem ID: 28799715
• Update Time: 2025-08-02

5-Isoxazolecarboxylic acid, 3-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(3,4-dimethylphenyl)-
• 3-(3,4-dimethylphenyl)-1,2-oxazole-5-carboxylic acid
• EN300-380463
• 112921-72-9

• Inchi： 1S/C12H11NO3/c1-7-3-4-9(5-8(7)2)10-6-11(12(14)15)16-13-10/h3-6H,1-2H3,(H,14,15)
• InChI Key： XKAGFJGWDGTYHO-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=C(C)C(C)=C2)=N1

Computed Properties

• Exact Mass: 217.07389321Da
• Monoisotopic Mass: 217.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes